1-(2-Chloro-6-methylpyridin-4-yl)ethanamine hydrochloride

Specification

• Molecular Formula: C8H12Cl2N2
• Molecular Weight: 207.10 g/mol
• IUPAC Name: 1-(2-chloro-6-methylpyridin-4-yl)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C8H11ClN2.ClH/c1-5-3-7(6(2)10)4-8(9)11-5;/h3-4,6H,10H2,1-2H3;1H
• Standard InChI Key: HOHKAMJPTNQITC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)Cl)C(C)N.Cl

Introduction

Structural and Molecular Characteristics

Molecular Composition

The compound has the molecular formula C₈H₁₂Cl₂N₂, a molecular weight of 207.10 g/mol, and a CAS registry number of 50773-41-6. Its IUPAC name, 1-(2-chloro-6-methylpyridin-4-yl)ethanamine hydrochloride, reflects the substitution pattern on the pyridine ring and the protonated ethanamine side chain (Figure 1).

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₈H₁₂Cl₂N₂
Molecular Weight	207.10 g/mol
Exact Mass	206.034 Da
PSA (Polar Surface Area)	38.05 Ų
LogP (Partition Coefficient)	1.92

The hydrochloride salt form improves aqueous solubility, critical for biological assays and formulation. Comparative analysis with structurally related compounds, such as 1-(2-chloro-6-methoxypyridin-4-yl)ethanamine (C₈H₁₁ClN₂O), reveals that substituting methoxy for methyl groups alters electronic properties and binding affinities.

Synthesis and Production

Industrial Synthesis Pathways

The synthesis typically involves:

• Functionalization of the Pyridine Ring: Introducing chloro and methyl groups via electrophilic substitution.

• Ethanamine Side Chain Addition: Achieved through nucleophilic substitution or reductive amination.

• Hydrochloride Salt Formation: Treatment with hydrochloric acid to enhance stability.

A patented method by RAQUALIA PHARMA INC. describes precursor synthesis using 1-(2-chloro-6-methylpyridin-4-yl)ethanone (CAS 890406-52-7), which undergoes reductive amination to yield the ethanamine intermediate. Industrial processes optimize reaction conditions (e.g., catalysts, temperature) to achieve >95% purity, followed by recrystallization or column chromatography.

Physicochemical Properties

Stability and Solubility

The compound is stable under ambient conditions but requires storage at 2–8°C to prevent decomposition. Its solubility profile includes:

• Water: >50 mg/mL (due to hydrochloride salt).

• Organic Solvents: Moderately soluble in ethanol, DMSO, and DMF.

Table 2: Predicted Collision Cross Section (CCS)

Adduct	m/z	CCS (Ų)
[M+H]⁺	170.03671	131.2
[M+Na]⁺	192.01865	146.1
[M-H]⁻	168.02215	133.1

Data from analogous pyridine derivatives suggest that the chloro and methyl groups increase molecular rigidity, influencing CCS values.

Applications in Medicinal Chemistry

Role in Drug Development

The compound serves as a key intermediate in synthesizing COX-2 inhibitors, which target inflammatory pathways. Modifications to the pyridine ring, such as varying substituents, enhance selectivity and potency. For example, replacing the methyl group with methoxy (as in C₈H₁₁ClN₂O) reduces metabolic clearance but lowers bioavailability.

Biological Activity

In vitro studies of similar compounds demonstrate:

• Enzyme Inhibition: IC₅₀ values < 1 µM for COX-2.

• Anti-inflammatory Effects: Reduced prostaglandin E₂ production in murine models.

Recent Developments and Future Directions

Recent patents (e.g., WO2013/161308) highlight novel synthetic routes to optimize yield and reduce byproducts. Ongoing research explores its utility in neurodegenerative disease therapeutics, leveraging its ability to cross the blood-brain barrier.